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Compound of Interest

Compound Name: Potassium Azide-15N

Cat. No.: B13413839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Potassium Azide-15N.

While a specific Safety Data Sheet (SDS) for the 15N-labeled variant is not readily available in

the public domain, the isotopic substitution of nitrogen-14 with nitrogen-15 is not expected to

alter the chemical and toxicological properties of the molecule. Therefore, this document is

based on the well-established safety profile of unlabeled potassium azide (KN₃). Professionals

handling Potassium Azide-15N should use this guide as a foundational resource and always

refer to the supplier-specific SDS for the most accurate information.

Potassium Azide-15N is a labeled intermediate utilized in the synthesis of complex molecules,

such as the labeled analogue of Tazobactam Sodium Salt, a β-Lactamase inhibitor.[1] Its

handling requires stringent safety protocols due to its acute toxicity and explosive potential

under certain conditions.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of potassium azide are summarized

below. These properties are crucial for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula KN₂¹⁵N [1]

Molecular Weight 82.11 g/mol [1]

Appearance
Colorless crystals or white

powder
[2][3]

Density 2.038 g/cm³

Melting Point
350 °C (662 °F; 623 K)

(decomposes in vacuum)

Boiling Point Decomposes upon heating

Solubility in Water

41.4 g/100 mL (0 °C), 50.8

g/100 mL (20 °C), 105.7 g/100

mL (100 °C)

Solubility in other solvents

Soluble in liquid ammonia and

methanol; slightly soluble in

ethanol; insoluble in ether and

acetone.

Stability

Stable under recommended

storage conditions.

Decomposes upon heating or

UV irradiation to potassium

metal and nitrogen gas.

Toxicological Data
Potassium azide is extremely toxic, with a mechanism of action similar to that of cyanides by

inhibiting cytochrome c oxidase. The primary route of acute exposure is ingestion.

Metric Value Species Route Source

LD₅₀ (Lethal

Dose, 50%)
27 mg/kg Rat Oral
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Symptoms of Exposure: Symptoms of exposure can include nausea, headache, vomiting,

hypotension, effects on the nervous system, and blindness. The toxicological properties of this

substance have not been fully investigated.

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.

GHS Classification

Potassium Azide-15N GHS Classification

<
Skull and Crossbones

>

Signal Word Danger Hazard Statement H300: Fatal if swallowed Precautionary Statements P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor. P405: Store locked up. P501: Dispose of contents/container to an approved waste disposal plant.

Click to download full resolution via product page

Caption: GHS classification for Potassium Azide.

Experimental Protocols and Safe Handling
Strict adherence to safety protocols is mandatory when working with potassium azide.

Engineering Controls:

Work with this chemical in a designated fume hood.

Use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below exposure limits.

Provide appropriate exhaust ventilation at places where dust is formed.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles or a face shield.

Hand Protection: Viton gloves are recommended. Always inspect gloves before use and use

proper glove removal technique.

Skin and Body Protection: Wear a lab coat, long pants, and closed-toed shoes. A complete

suit protecting against chemicals may be necessary depending on the concentration and

amount of the substance handled.

Respiratory Protection: If engineering controls are insufficient, use a NIOSH/OSHA-approved

air-purifying dust or mist respirator. Personnel must be trained and fit-tested for respirator

use.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Avoid shock and friction.

Keep away from sources of ignition; no smoking.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible substances such as strong acids and metals.

Keep away from heat, sparks, and open flames.

Handle and store under an inert gas as it is heat-sensitive.

First Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13413839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate medical attention is critical in case of exposure.

Routes of Exposure and First Aid

First Aid Actions

Exposure to Potassium Azide

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. 
 If not breathing, give artificial respiration.

Immediately flush skin with plenty of water for at least 15 minutes. 
 Remove contaminated clothing. Immediately flush eyes with plenty of water for at least 15 minutes. Rinse mouth with water. 

 Do NOT induce vomiting.

Seek Immediate Medical Attention for ALL Routes of Exposure

Click to download full resolution via product page

Caption: First aid procedures for potassium azide exposure.

Fire-Fighting Measures and Accidental Release
Potassium azide is not flammable but can decompose explosively if heated rapidly.

Extinguishing Media:

Suitable: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Unsuitable: No limitations on extinguishing agents are given.

Fire-Fighting Procedures:

Wear a self-contained breathing apparatus (SCBA) and full protective clothing.

Stay in the danger area only with appropriate protection.
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Fire Involving Potassium Azide

Suitable Extinguishing Media
- Water Spray

- Alcohol-Resistant Foam
- Dry Chemical

- Carbon Dioxide

Use

Required Protective Equipment
- Self-Contained Breathing Apparatus (SCBA)

- Full Protective Clothing

Wear

Special Hazards
- May explode if heated rapidly.

- Decomposes to potassium metal and nitrogen gas.
- Fire may produce toxic gases (Nitrogen oxides, Potassium oxides).

Be Aware of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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